Cas no 4884-24-6 (2-Cyclopentylcyclopentanone)

2-Cyclopentylcyclopentanone Properties

Names and Identifiers

• 2-Cyclopentylcyclopentanone
• 1-Chloro-1-phenylethane
• cyclopentylcyclopentanone
• [Bicyclopentyl]-2-one

• MDL： MFCD00051419
• InChIKey： CWZGKTMWPFTJCS-UHFFFAOYSA-N
• Inchi： 1S/C10H16O/c11-10-7-3-6-9(10)8-4-1-2-5-8/h8-9H,1-7H2
• SMILES： C1CCC(C1)C2CCCC2=O
• BRN： 1306869

Computed Properties

• Exact Mass: 152.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.12
• Heavy Atom Count: 11
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.54580
• PSA: 17.07000
• Refractive Index: 1.4780
• Boiling Point: 233°C(lit.)
• Melting Point: -13°C
• Flash Point: 90 ºC
• FEMA: 4514 | 2-CYCLOPENTYLCYCLOPENTANONE
• Color/Form: colorless liquid
• Solubility: Uncertain
• Density: 1.031

2-Cyclopentylcyclopentanone Security Information

• Safety Term：S24/25
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Risk Phrases： 36/37/38-52-41-37/38-22
• TSCA：Yes

2-Cyclopentylcyclopentanone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone